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Compound of Interest

Compound Name: LUNA18

Cat. No.: B12389332 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals are paramount to ensuring a safe and compliant work

environment. This document provides a comprehensive guide to the proper disposal

procedures for LUNA18, a potent 11-mer cyclic peptide inhibitor of KRAS.[1][2] Due to its

chemical nature and potential hazards, adherence to strict protocols is essential to mitigate

environmental and health risks.

Key Chemical and Safety Data
The following table summarizes the essential quantitative data for LUNA18, compiled from

available safety data sheets and chemical properties information.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12389332?utm_src=pdf-interest
https://www.benchchem.com/product/b12389332?utm_src=pdf-body
https://dcchemicals.com/product_show-LUNA18.html?datasheet=datasheet
https://pubs.acs.org/doi/abs/10.1021/jacs.3c03886
https://www.benchchem.com/product/b12389332?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12389332?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Chemical Formula C73H105F5N12O12

Molecular Weight 1437.71 g/mol

CAS Number 2676177-63-0 [3]

Physical Form Powder

Solubility
DMSO: ≥ 100 mg/mL (69.56

mM)
[4]

Hazard Statements

H302: Harmful if swallowed.

H410: Very toxic to aquatic life

with long lasting effects.

[3]

Storage (Powder) 2 years at -20°C

Storage (in DMSO)
2 weeks at 4°C, 6 months at

-80°C

Experimental Protocols: Safe Handling and
Personal Protective Equipment (PPE)
While specific experimental protocols for the chemical neutralization of LUNA18 are not

publicly available, the safety data sheet outlines clear procedures for safe handling to minimize

exposure and prevent environmental release.

Engineering Controls:

Use only in areas with appropriate exhaust ventilation.[3]

Ensure adequate ventilation is present.[3]

Provide an accessible safety shower and eye wash station.[3]

Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles with side-shields.[3]
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Hand Protection: Use protective gloves.[3]

Skin and Body Protection: Wear impervious clothing.[3]

Respiratory Protection: A suitable respirator should be used when handling the powder form

to avoid dust and aerosol formation.[3]

Hygiene Measures:

Wash skin thoroughly after handling.[3]

Do not eat, drink, or smoke when using this product.[3]

LUNA18 Disposal Workflow
The following diagram outlines the logical workflow for the proper disposal of LUNA18, from

initial handling to final disposal. This process is designed to ensure safety and regulatory

compliance at each step.
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Preparation & Handling

Waste Collection & Segregation

Containerization & Labeling

Final Disposal

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Ventilated Area
(Fume Hood)

Collect LUNA18 Waste
(Unused product, contaminated labware)

Is the waste mixed with other hazardous chemicals?

Segregate as Mixed Hazardous Waste

Yes

Segregate as LUNA18 Chemical Waste

No

Place in a designated, sealed, and labeled waste container

Label Container:
'Hazardous Waste'

'LUNA18'
'Toxic to Aquatic Life'

Arrange for disposal through an
approved hazardous waste disposal facility

Consult Institutional EHS for specific procedures

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of LUNA18.
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Step-by-Step Disposal Procedures
The proper disposal of LUNA18 must be conducted in a manner that avoids environmental

contamination and adheres to institutional and regulatory guidelines.

1. Preparation and Personal Protective Equipment (PPE):

Before handling LUNA18, ensure you are wearing the appropriate PPE as detailed in the

"Experimental Protocols" section. This includes, at a minimum, a lab coat, chemical-resistant

gloves, and safety goggles with side shields.

2. Waste Segregation:

All materials contaminated with LUNA18, including unused product, empty containers, and

disposable labware (e.g., pipette tips, tubes), should be considered hazardous waste.

Do not mix LUNA18 waste with non-hazardous trash.

If LUNA18 has been mixed with other hazardous materials, it must be disposed of as mixed

hazardous waste, following your institution's specific protocols for such materials.

3. Containerization:

Place all LUNA18 waste into a designated, leak-proof, and sealable hazardous waste

container.

The container must be clearly labeled as "Hazardous Waste" and include the chemical name

"LUNA18."

Given its high toxicity to aquatic life, it is crucial to also indicate this hazard on the label.[3]

4. Storage of Waste:

Store the sealed hazardous waste container in a designated, secure area, away from

incompatible materials such as strong acids, alkalis, and strong oxidizing/reducing agents.[3]

The storage area should be cool and well-ventilated.
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5. Final Disposal:

The ultimate disposal of LUNA18 waste must be handled by an approved and licensed

hazardous waste disposal facility.[3] The recommended disposal method for similar peptide-

based compounds is incineration under controlled conditions.

Do not dispose of LUNA18 down the drain or in regular trash. Its high toxicity to aquatic life

necessitates professional disposal to prevent environmental harm.[3]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the LUNA18 waste. They will have established procedures and

contracts with certified disposal vendors.

6. Spill Management:

In the event of a spill, avoid dust formation.

Collect the spillage and place it in the designated hazardous waste container.[3]

Clean the spill area thoroughly, and dispose of all cleaning materials as hazardous waste.

By adhering to these procedures, you can ensure the safe handling and disposal of LUNA18,

protecting yourself, your colleagues, and the environment. Always consult your institution's

specific safety and disposal guidelines as they may have additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Disposal Procedures for LUNA18].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12389332#luna18-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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